4,4'-(1,2-Ethynediyl)bis[2-hydroxybenzaldehyde]
Overview
Description
4,4'-(1,2-Ethynediyl)bis[2-hydroxybenzaldehyde] is a useful research compound. Its molecular formula is C16H10O4 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Reaction with Alkynes, Alkenes, or Allenes : Kokubo et al. (1999) studied the reaction of 2-Hydroxybenzaldehydes with alkynes, alkenes, or allenes, utilizing a rhodium-based catalyst system. This study highlighted the potential of 2-Hydroxybenzaldehydes in catalytic processes for producing 2-alkenoylphenols (Kokubo et al., 1999).
Synthesis and Characterization of Bis-aldehyde Monomers : Hafeez et al. (2019) focused on synthesizing bis-aldehyde monomers and their application in electrically conductive pristine polyazomethines. The study provided insights into the synthesis, crystal structures, and spectroscopic characterization of these monomers (Hafeez et al., 2019).
Preconcentration of Copper(II) Ions : Fathi and Yaftian (2009) utilized a ligand synthesized from 2-Hydroxybenzaldehyde for the preconcentration of trace amounts of copper(II) ions, indicating its utility in trace metal analysis (Fathi & Yaftian, 2009).
Metabolism of Bisphenol A by Bacteria : Spivack et al. (1994) explored the novel pathway for the bacterial metabolism of Bisphenol A, revealing the potential of hydroxybenzaldehydes in environmental bioremediation (Spivack et al., 1994).
Phenolic Derivatives Isolation : Liu et al. (1993) isolated phenolic derivatives, including hydroxybenzaldehydes, from Galeola faberi Rolfe, indicating the role of these compounds in natural product chemistry and potentially in pharmacology (Liu Ym et al., 1993).
Synthesis of Linked 1,3,5-Triaroylbenzenes : Pigge et al. (2000) demonstrated the synthesis of linked 1,3,5-triaroylbenzenes using 3-hydroxybenzaldehyde, highlighting its role in organic synthesis (Pigge & Ghasedi, 2000).
Cobalt and Copper Complexes with N2O2 Ligands : Yousef (2016) studied the reaction of 2-Hydroxybenzaldehyde with diamines to produce Schiff Base type ligands, demonstrating its application in coordination chemistry (Yousef, 2016).
Dinuclear Oxomolybdenum(VI) Complexes Synthesis : Dinda et al. (2006) synthesized dinuclear Mo(VI) complexes using 2-hydroxy benzoylhydrazone of 2-hydroxybenzaldehyde, indicating its importance in inorganic and coordination chemistry (Dinda et al., 2006).
Properties
IUPAC Name |
4-[2-(4-formyl-3-hydroxyphenyl)ethynyl]-2-hydroxybenzaldehyde | |
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InChI |
InChI=1S/C16H10O4/c17-9-13-5-3-11(7-15(13)19)1-2-12-4-6-14(10-18)16(20)8-12/h3-10,19-20H | |
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InChI Key |
RRFCXWZGYCHYCG-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1C#CC2=CC(=C(C=C2)C=O)O)O)C=O | |
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Molecular Formula |
C16H10O4 | |
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Molecular Weight |
266.25 g/mol | |
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Retrosynthesis Analysis
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